An In-depth Technical Guide to the ¹H and ¹³C NMR Spectroscopic Characterization of 3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane
An In-depth Technical Guide to the ¹H and ¹³C NMR Spectroscopic Characterization of 3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane
For Distribution To: Researchers, Scientists, and Drug Development Professionals
Abstract: This technical guide provides a comprehensive framework for the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopic analysis of the novel ether, 3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane. In the absence of published empirical data for this specific molecule, this document serves as a predictive and methodological guide. It leverages foundational NMR principles and spectral data from analogous structures to forecast the chemical shifts and coupling patterns. Furthermore, it outlines a rigorous, self-validating experimental workflow for the acquisition and complete structural elucidation of the title compound, including stereochemical considerations, using a suite of one-dimensional (1D) and two-dimensional (2D) NMR techniques.
Introduction: The Structural Elucidation Challenge
The molecule 3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane presents a unique structural puzzle. It combines a flexible oxolane (tetrahydrofuran) ring with a stereochemically complex 2-iodocyclohexyl group, linked by a methylene ether bridge. A full characterization of this molecule is essential for its application in medicinal chemistry and materials science, where precise structure-activity relationships are paramount. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for this purpose, providing detailed information about the chemical environment, connectivity, and stereochemistry of every atom in the molecule.
This guide is structured to first predict the ¹H and ¹³C NMR spectra based on established chemical shift theory and empirical data from related fragments. Subsequently, it details the experimental protocols necessary to acquire high-fidelity NMR data. Finally, it provides a systematic approach for interpreting the resulting spectra to achieve an unambiguous assignment of all signals and confirm the molecular structure.
Predicted NMR Spectra: A First-Principles Approach
Predicting the NMR spectrum of a molecule for which no empirical data exists requires a dissection of the structure into its constituent parts and an analysis of the electronic effects of each substituent. The structure of 3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane can be considered as three key fragments: the oxolane ring, the iodocyclohexyl ring, and the bridging –O–CH₂–O– moiety.
Predicted ¹H NMR Chemical Shifts
The predicted proton chemical shifts are influenced by the electronegativity of adjacent atoms (I, O), anisotropic effects, and spin-spin coupling with neighboring protons.
-
Oxolane Ring Protons (Positions 2, 3, 4, 5): The protons on the oxolane ring will be found in the region of approximately 3.6 to 4.0 ppm, characteristic of ethers. The protons at position 2 and 5, being adjacent to the ring oxygen, will be the most downfield. The protons at position 3, including the methine proton, will be further split by the adjacent methylene protons of the side chain.
-
Bridging Methylene Protons (Position 6): The two protons of the –CH₂–O– group are diastereotopic and will likely appear as two distinct signals, likely doublets of doublets, in the range of 3.4-3.7 ppm.
-
Iodocyclohexyl Ring Protons (Positions 1' to 6'):
-
H-1' (CH-O): The proton on the carbon bearing the ether linkage will be significantly deshielded by the adjacent oxygen and is expected to resonate around 3.3-3.8 ppm.
-
H-2' (CH-I): The proton on the carbon bearing the iodine atom is heavily deshielded and will be the most downfield of the cyclohexane protons, predicted to be in the 4.2-4.5 ppm region[1]. Its chemical shift and multiplicity will be highly dependent on the stereochemical relationship (cis/trans) with the adjacent ether group.
-
Other Cyclohexyl Protons (H-3' to H-6'): The remaining methylene protons of the cyclohexane ring will appear as a complex series of overlapping multiplets in the upfield region of 1.2-2.2 ppm[1].
-
Predicted ¹³C NMR Chemical Shifts
The ¹³C chemical shifts are primarily affected by the electronegativity of directly attached atoms and the overall molecular geometry.
-
Oxolane Ring Carbons:
-
C-2, C-5: These carbons, adjacent to the ring oxygen, are expected in the 68-72 ppm range, similar to tetrahydrofuran itself.
-
C-4: This methylene carbon will be further upfield, around 25-28 ppm.
-
C-3: The methine carbon attached to the side chain will be in the 35-40 ppm region.
-
-
Bridging Methylene Carbon (C-6): This carbon, flanked by two oxygen atoms, will be found in the 70-75 ppm range.
-
Iodocyclohexyl Ring Carbons:
-
C-1' (CH-O): This carbon, attached to the ether oxygen, is predicted to be in the 80-85 ppm range.
-
C-2' (CH-I): The carbon bearing the heavy iodine atom experiences a significant upfield shift due to the heavy atom effect and is predicted to be in the 30-35 ppm range[2].
-
Other Cyclohexyl Carbons (C-3' to C-6'): These carbons will resonate in the typical aliphatic region of 24-35 ppm[3].
-
Table 1: Summary of Predicted ¹H and ¹³C NMR Chemical Shifts
| Assignment | Predicted ¹H Shift (ppm) | Predicted ¹³C Shift (ppm) | Notes |
| Oxolane CH₂ (C2, C5) | 3.7 - 4.0 | 68 - 72 | Adjacent to ring oxygen. |
| Oxolane CH (C3) | 3.8 - 4.1 | 35 - 40 | Methine proton, complex multiplicity. |
| Oxolane CH₂ (C4) | 1.8 - 2.1 | 25 - 28 | Beta to ring oxygen. |
| Bridging O-CH₂-O (C6) | 3.4 - 3.7 | 70 - 75 | Diastereotopic protons expected. |
| Cyclohexyl CH-O (C1') | 3.3 - 3.8 | 80 - 85 | Deshielded by ether oxygen. |
| Cyclohexyl CH-I (C2') | 4.2 - 4.5 | 30 - 35 | Strongly deshielded proton; upfield carbon shift. |
| Cyclohexyl CH₂ (C3'-C6') | 1.2 - 2.2 | 24 - 35 | Complex, overlapping multiplets. |
Experimental Design: A Self-Validating Protocol
The following protocols are designed to provide a comprehensive dataset for the unambiguous structural elucidation of 3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane.
Sample Preparation
For optimal results, a sample concentration of 10-20 mg in 0.6 mL of a deuterated solvent is recommended for ¹H NMR, and 50-100 mg for ¹³C NMR experiments.[4] Chloroform-d (CDCl₃) is a suitable initial choice due to its excellent solubilizing properties for ethers. The inclusion of a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm) is crucial for accurate chemical shift referencing.
Protocol:
-
Weigh 15-20 mg of the purified compound into a clean, dry vial.
-
Add 0.6 mL of CDCl₃.
-
Gently agitate the vial until the sample is fully dissolved.
-
Using a Pasteur pipette, transfer the solution into a 5 mm NMR tube.
-
Cap the NMR tube securely.
NMR Data Acquisition Workflow
A hierarchical approach to data acquisition is most efficient. Start with 1D spectra to get an overview, followed by 2D experiments to establish correlations.
Caption: Recommended workflow for NMR data acquisition.
1D Experiments:
-
¹H NMR: Provides information on the number of different proton environments and their coupling patterns.
-
¹³C{¹H} NMR: Shows the number of unique carbon environments.
-
DEPT-135 (Distortionless Enhancement by Polarization Transfer): Differentiates between CH/CH₃ (positive signals) and CH₂ (negative signals) carbons. Quaternary carbons are absent.[5]
2D Experiments:
-
¹H-¹H COSY (Correlation Spectroscopy): Identifies protons that are coupled to each other (typically separated by 2-3 bonds). This is essential for tracing out the proton networks within the oxolane and cyclohexyl rings.[6][7]
-
¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): Correlates each proton signal with the signal of the carbon to which it is directly attached. This is the primary method for assigning carbon signals based on the already assigned proton signals.[6][8]
-
¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are separated by 2-3 bonds. This is crucial for connecting the different fragments of the molecule, for example, linking the bridging methylene protons to carbons in both the oxolane and cyclohexyl rings, and for assigning quaternary carbons (if any).[8][9]
Data Interpretation and Structural Elucidation Strategy
The power of this experimental suite lies in the synergistic interpretation of the spectra.
Step-by-Step Assignment Process
-
Identify Key Signals in ¹H NMR: Locate the most downfield signals, predicted to be H-2' (CH-I) and the protons on the oxolane ring.
-
Trace Spin Systems with COSY: Starting from an unambiguously identified proton (e.g., H-2'), use the cross-peaks in the COSY spectrum to "walk" along the carbon skeleton, identifying adjacent protons. This will allow for the assignment of all protons within the cyclohexyl ring and, separately, the oxolane ring.
-
Assign Carbons with HSQC: Use the HSQC spectrum to transfer the proton assignments to their directly attached carbons. The DEPT-135 spectrum will serve as a cross-check for the assignments of CH, CH₂, and CH₃ groups.
-
Connect the Fragments with HMBC: The HMBC spectrum is the key to assembling the full structure. Look for correlations between:
-
The bridging methylene protons (H-6) and carbons in both the oxolane ring (C-3) and the cyclohexyl ring (C-1').
-
The H-1' proton and carbons C-2' and C-6' of the cyclohexyl ring, as well as the bridging C-6.
-
The H-2' proton and carbons C-1', C-3', and potentially C-4' of the cyclohexyl ring.
-
Caption: Logic table for spectral assignment using 2D NMR.
Determining Stereochemistry
The relative stereochemistry of the iodine and the ether linkage on the cyclohexane ring (cis or trans) can be determined primarily from the ¹H-¹H coupling constants (³J) and through-space correlations (NOESY - Nuclear Overhauser Effect Spectroscopy).
-
Coupling Constants: The magnitude of the coupling constant between H-1' and H-2' is diagnostic. A large coupling constant (typically 8-12 Hz) indicates a trans-diaxial relationship between these two protons. A small coupling constant (2-5 Hz) suggests a cis or an axial-equatorial relationship.
-
NOESY: A 2D NOESY experiment, which shows correlations between protons that are close in space, can provide definitive proof. For a trans-diaxial arrangement of H-1' and H-2', no NOE cross-peak would be expected. In a cis arrangement, a clear NOE would be observed between H-1' and H-2'.
Conclusion
While empirical NMR data for 3-{[(2-Iodocyclohexyl)oxy]methyl}oxolane is not currently in the public domain, a robust characterization is entirely feasible. By applying the predictive models and the comprehensive experimental workflow detailed in this guide, researchers can confidently acquire, interpret, and assign the complete ¹H and ¹³C NMR spectra. This systematic approach, integrating 1D and 2D NMR techniques, ensures a self-validating process that will lead to the unambiguous elucidation of the molecule's constitution and stereochemistry, providing the critical data required for advanced research and development applications.
References
-
2D NMR techniques such as COSY, HSQC, and HMBC allow for the simplification of overlapped spectra and determination of molecular structures. Scribd. [Link]
-
Zhu, X., et al. (2022). ¹H NMR spectra of tetrahydrofurfuryl alcohol (a) and AMTHF (b). ¹³C NMR spectra of tetrahydrofurfuryl alcohol (c) and AMTHF (d). ResearchGate. [Link]
-
Prezi. (2026, March 11). Exploring 2D NMR Techniques: COSY, HSQC, and HMBC. [Link]
-
Creative Biostructure. (2025, March 27). Understanding 2D NMR Spectra: How to Read and Interpret Them. [Link]
-
Emery Pharma. (2018, April 2). A Step-By-Step Guide to 1D and 2D NMR Interpretation. [Link]
-
EPFL. 2D NMR. [Link]
-
Chemical Instrumentation Facility. NMR Sample Preparation. [Link]
-
NOP - Sustainability in the organic chemistry lab course. (2006, March). Synthesis of iodocyclohexane from cyclohexane and iodoform. [Link]
-
doc brown's advanced organic chemistry revision notes. 13C nmr spectrum of iodoethane. [Link]
-
Biological Magnetic Resonance Bank. (n.d.). bmse000431 Cyclohexanol at BMRB. [Link]
Sources
- 1. Making sure you're not a bot! [oc-praktikum.de]
- 2. 13C nmr spectrum of iodoethane C2H5I CH3CH2I analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of ethyl iodide C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
- 3. bmse000431 Cyclohexanol at BMRB [bmrb.io]
- 4. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
- 5. emerypharma.com [emerypharma.com]
- 6. scribd.com [scribd.com]
- 7. prezi.com [prezi.com]
- 8. epfl.ch [epfl.ch]
- 9. creative-biostructure.com [creative-biostructure.com]
